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Compound of Interest

Compound Name: 2-Nitrobenzohydrazide

Cat. No.: B091997 Get Quote

Introduction
2-Nitrobenzohydrazide is a valuable intermediate in the synthesis of various pharmaceutical

and chemical compounds. The purity of this compound is crucial for the successful outcome of

subsequent reactions and for ensuring the safety and efficacy of the final products in drug

development. Recrystallization is a fundamental and effective technique for the purification of

solid organic compounds like 2-Nitrobenzohydrazide. This method relies on the principle that

the solubility of a compound in a solvent increases with temperature. By dissolving the impure

solid in a suitable hot solvent and then allowing it to cool slowly, the desired compound

crystallizes out, leaving the impurities dissolved in the mother liquor. This application note

provides a detailed protocol for the purification of 2-Nitrobenzohydrazide using the

recrystallization technique.

Safety and Handling
2-Nitrobenzohydrazide is a chemical substance that requires careful handling to avoid

potential health hazards. It is classified as an irritant and can cause skin, eye, and respiratory

irritation[1][2][3]. All procedures should be performed in a well-ventilated fume hood. Personal

protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves, must be worn at all times[2][4][5][6].

Hazard Summary:

Skin Irritation: Causes skin irritation[3].
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Eye Irritation: Causes serious eye irritation[3].

Respiratory Irritation: May cause respiratory irritation[3].

Ingestion: Harmful if swallowed.

For detailed safety information, always consult the latest Safety Data Sheet (SDS) for 2-
Nitrobenzohydrazide and the solvents being used[2][4][5][6].

Materials and Equipment
Materials:

Crude 2-Nitrobenzohydrazide

Recrystallization Solvents: Ethanol (EtOH), Ethyl Acetate (EtOAc), or Methanol (MeOH)[1][7]

Deionized Water

Boiling chips or a magnetic stir bar

Equipment:

Erlenmeyer flasks

Hot plate with stirring capability

Beakers

Graduated cylinders

Buchner funnel and filter flask

Filter paper

Spatula

Glass stirring rod
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Watch glass

Vacuum source

Drying oven or desiccator

Data Summary
The selection of an appropriate solvent is critical for successful recrystallization. An ideal

solvent should dissolve the compound well at high temperatures but poorly at low

temperatures.

Property
2-
Nitrobenzohyd
razide

Ethanol
(Solvent)

Ethyl Acetate
(Solvent)

Methanol
(Solvent)

CAS Number
606-26-8[1][7][8]

[9]
64-17-5 141-78-6 67-56-1

Molecular

Formula
C₇H₇N₃O₃[8][9] C₂H₆O C₄H₈O₂ CH₄O

Molecular Weight
181.15 g/mol [8]

[9]
46.07 g/mol 88.11 g/mol 32.04 g/mol

Appearance

White to Orange

to Green powder

to crystal[1][7]

Colorless liquid Colorless liquid Colorless liquid

Suitability for

Recrystallization
-

Recommended

as a suitable

crystallization

solvent[1].

Recommended

as a suitable

crystallization

solvent[1].

2-

Nitrobenzohydra

zide is soluble in

methanol[1][7].

Hazard Codes Xi (Irritant)[1][7]
F (Flammable),

Xi (Irritant)

F (Flammable),

Xi (Irritant)

F (Flammable), T

(Toxic)

Experimental Workflow Diagram
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Workflow for Recrystallization of 2-Nitrobenzohydrazide

Preparation

Dissolution

Crystallization

Isolation & Drying
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2-Nitrobenzohydrazide

Add minimal amount of
recrystallization solvent

(e.g., Ethanol) to an
Erlenmeyer flask

Gently heat the mixture
on a hot plate with stirring

Add more hot solvent
dropwise until all solid

dissolves

Remove from heat and
allow to cool slowly

to room temperature

All solid is dissolved

Place in an ice bath to
maximize crystal formation

Crystals have formed

Collect crystals by
vacuum filtration

Wash crystals with a
small amount of
ice-cold solvent

Dry the purified crystals
in a desiccator or oven

End: Obtain Purified
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Caption: A flowchart illustrating the key steps in the purification of 2-Nitrobenzohydrazide via

recrystallization.

Detailed Experimental Protocol
1. Solvent Selection:

Place a small amount (approx. 50 mg) of the crude 2-Nitrobenzohydrazide into a test tube.

Add a few drops of the chosen solvent (e.g., ethanol) at room temperature. Observe the

solubility. The compound should be sparingly soluble.

Gently heat the test tube. The compound should dissolve completely.

Allow the test tube to cool to room temperature, then place it in an ice bath. A good

recrystallization solvent will result in the formation of crystals.

Ethanol or ethyl acetate are reported to be effective solvents for this purpose[1].

2. Dissolution:

Place the crude 2-Nitrobenzohydrazide (e.g., 1.0 g) into an appropriately sized Erlenmeyer

flask.

Add a boiling chip or a magnetic stir bar.

Add a minimal amount of the selected recrystallization solvent (e.g., ethanol) to the flask, just

enough to cover the solid.

Gently heat the flask on a hot plate with stirring. The solvent should be hot but not boiling

vigorously[10].

Continue to add small portions of the hot solvent until the 2-Nitrobenzohydrazide just

completely dissolves[10][11]. Avoid adding an excess of solvent, as this will reduce the yield

of the recovered crystals.

3. Hot Filtration (Optional):
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If insoluble impurities are present after the dissolution step, a hot filtration is necessary.

Preheat a second Erlenmeyer flask and a funnel (with fluted filter paper) on the hot plate.

Quickly pour the hot solution through the fluted filter paper to remove the insoluble

impurities. This step should be done quickly to prevent premature crystallization in the

funnel.

4. Cooling and Crystallization:

Remove the flask containing the hot, clear solution from the heat source.

Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room

temperature[10][11]. Slow cooling promotes the formation of larger, purer crystals.

Once the flask has reached room temperature and crystal formation appears to be complete,

place the flask in an ice-water bath for at least 15-20 minutes to maximize the precipitation of

the product from the solution[11][12][13].

5. Isolation of Crystals (Vacuum Filtration):

Set up a Buchner or Hirsch funnel with a piece of filter paper that fits snugly and covers all

the holes.

Wet the filter paper with a small amount of the ice-cold recrystallization solvent.

Turn on the vacuum source and swirl the crystalline mixture (slurry) in the Erlenmeyer flask.

Quickly pour the slurry into the funnel[12].

Rinse the flask with a small amount of ice-cold solvent to transfer any remaining crystals to

the funnel.

Wash the collected crystals on the filter paper with one or two small portions of ice-cold

solvent to remove any remaining soluble impurities[13].

6. Drying:
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Leave the crystals in the funnel with the vacuum on for several minutes to pull air through

and help dry them[13].

Transfer the purified crystals from the filter paper to a pre-weighed watch glass.

Dry the crystals to a constant weight. This can be done by air drying, placing them in a

desiccator, or using a drying oven at a temperature well below the compound's melting point.

Troubleshooting
No Crystals Form Upon Cooling: The solution may be too dilute. Try to induce crystallization

by scratching the inside of the flask with a glass rod at the surface of the solution or by

adding a "seed" crystal of pure 2-Nitrobenzohydrazide[13][14]. If this fails, reheat the

solution to evaporate some of the solvent and then allow it to cool again.

"Oiling Out": If the compound separates as an oil instead of crystals, it means the boiling

point of the solvent is higher than the melting point of the solute, or the solution is

supersaturated with impurities. To resolve this, reheat the solution to dissolve the oil, add a

bit more solvent, and try cooling again more slowly[14]. Using a different solvent system may

also be necessary.

Low Recovery: This can be caused by using too much solvent during the dissolution step,

not cooling the solution sufficiently, or washing the crystals with solvent that was not ice-cold.

By following this protocol, researchers can effectively purify 2-Nitrobenzohydrazide, ensuring

its suitability for further applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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